Cas no 1804408-48-7 (Methyl 6-fluoro-2-methylpyridine-3-acetate)
Methyl 6-fluoro-2-methylpyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 6-fluoro-2-methylpyridine-3-acetate
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- Inchi: 1S/C9H10FNO2/c1-6-7(5-9(12)13-2)3-4-8(10)11-6/h3-4H,5H2,1-2H3
- InChI Key: UXYUMRNTGKBJQZ-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(C)=N1)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- XLogP3: 1.5
- Topological Polar Surface Area: 39.2
Methyl 6-fluoro-2-methylpyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029004965-250mg |
Methyl 6-fluoro-2-methylpyridine-3-acetate |
1804408-48-7 | 95% | 250mg |
$1,058.40 | 2022-04-02 | |
| Alichem | A029004965-500mg |
Methyl 6-fluoro-2-methylpyridine-3-acetate |
1804408-48-7 | 95% | 500mg |
$1,634.45 | 2022-04-02 | |
| Alichem | A029004965-1g |
Methyl 6-fluoro-2-methylpyridine-3-acetate |
1804408-48-7 | 95% | 1g |
$3,010.80 | 2022-04-02 |
Methyl 6-fluoro-2-methylpyridine-3-acetate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on Methyl 6-fluoro-2-methylpyridine-3-acetate
Research Briefing on Methyl 6-fluoro-2-methylpyridine-3-acetate (CAS: 1804408-48-7) in Chemical Biology and Pharmaceutical Applications
Methyl 6-fluoro-2-methylpyridine-3-acetate (CAS: 1804408-48-7) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its unique structural features, including the fluorine substitution and ester functionality, make it a valuable building block for medicinal chemistry applications.
Recent studies have explored the synthetic utility of Methyl 6-fluoro-2-methylpyridine-3-acetate in the preparation of novel heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of potent FGFR (fibroblast growth factor receptor) inhibitors, showing promising activity against various cancer cell lines. The fluorinated pyridine core was found to enhance both the binding affinity and metabolic stability of the resulting compounds.
In pharmacokinetic studies, derivatives containing the 6-fluoro-2-methylpyridine moiety have exhibited improved blood-brain barrier penetration compared to their non-fluorinated analogs. This property has led to increased interest in using Methyl 6-fluoro-2-methylpyridine-3-acetate as a starting material for central nervous system (CNS)-targeted drugs. Recent preclinical data suggest potential applications in neurodegenerative disorders and psychiatric conditions.
The compound's mechanism of action varies depending on its final derivatization. In most cases, it serves as a precursor for molecules that modulate protein-protein interactions or enzyme activity. A 2024 study published in ACS Chemical Biology reported its incorporation into PROTAC (proteolysis targeting chimera) molecules, where it contributed to both target binding and linker stability.
From a synthetic chemistry perspective, Methyl 6-fluoro-2-methylpyridine-3-acetate offers several advantages. The methyl ester group provides a convenient handle for further functionalization through hydrolysis or transesterification reactions. Recent advances in flow chemistry have enabled more efficient large-scale production of this intermediate, addressing previous challenges in its industrial-scale synthesis.
Safety and toxicological evaluations of related compounds suggest that the 6-fluoro-2-methylpyridine scaffold generally demonstrates favorable pharmacokinetic profiles. However, researchers note that specific toxicities may emerge depending on the final modifications to the core structure. Current good manufacturing practice (cGMP) synthesis routes for this compound are being developed to support clinical-stage drug development programs.
Looking forward, Methyl 6-fluoro-2-methylpyridine-3-acetate is expected to play an increasingly important role in fragment-based drug discovery. Its combination of moderate molecular weight, favorable physicochemical properties, and multiple sites for diversification make it particularly suitable for this approach. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for oncology and inflammatory diseases.
In conclusion, Methyl 6-fluoro-2-methylpyridine-3-acetate (CAS: 1804408-48-7) represents a valuable chemical building block with diverse applications in medicinal chemistry. Its recent incorporation into various drug discovery programs highlights its potential to contribute to the development of novel therapeutics. Continued research into its synthetic applications and biological activities is likely to yield additional insights and opportunities in the coming years.
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